Cas no 1805370-82-4 (3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805370-82-4
• MF: C₈H₂BrF₅N₂
• MW: 301.010898113251
• CID: 4859186
• Update Time: 2025-10-28

3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2BrF5N2/c9-5-3(1-15)4(7(10)11)2-16-6(5)8(12,13)14/h2,7H
• InChI Key： VFCHMWTXVJCUGP-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805370-82-4) is a highly functionalized aromatic heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by the presence of multiple substituents, including a bromine atom at position 3, a cyano group at position 4, a difluoromethyl group at position 5, and a trifluoromethyl group at position 2. These substituents contribute to its unique electronic properties, reactivity, and stability, making it an intriguing subject for research in organic synthesis and materials science.

Recent studies have highlighted the importance of pyridine derivatives in the development of advanced materials, particularly in the field of optoelectronics. The presence of electronegative substituents such as cyano (-CN), difluoromethyl (-CF₂H), and trifluoromethyl (-CF₃) groups significantly influences the electronic structure of the molecule. These groups introduce electron-withdrawing effects, which enhance the compound's ability to act as an electron acceptor in donor-acceptor systems. This property is highly desirable in the design of organic semiconductors for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine involves a series of multi-step reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high product quality. This approach is particularly advantageous in large-scale production scenarios.

In terms of chemical reactivity, this compound exhibits remarkable stability under harsh conditions due to the electron-withdrawing effects of its substituents. This stability makes it suitable for use in high-temperature applications, such as in the formulation of heat-resistant polymers or as a stabilizer in industrial processes. Additionally, its ability to undergo further functionalization via nucleophilic aromatic substitution or cross-coupling reactions opens up avenues for tailor-made chemical modifications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists can model the molecule's behavior under various conditions, providing insights into its potential applications in catalysis and drug design. For example, its high electron-deficiency makes it an excellent candidate for use as a catalyst in oxidation reactions or as a building block for designing new pharmaceutical agents.

The integration of fluorinated pyridine derivatives into drug discovery programs has gained momentum due to their unique pharmacokinetic properties. The presence of fluorine atoms enhances lipophilicity and bioavailability, which are critical factors in drug design. Preclinical studies have demonstrated that 3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine exhibits promising anti-inflammatory and anticancer activities. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In conclusion, 3-Bromo-4-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805370-82-4) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique structural features and electronic properties make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.